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Compound of Interest

Compound Name: Azido-PEG1-methyl ester

Cat. No.: B605817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the chemical properties,

safety, and applications of Azido-PEG1-methyl ester. This bifunctional molecule is a valuable

tool in bioconjugation, particularly in the fields of proteomics and drug discovery, serving as a

key component in "Click Chemistry" and as a linker in Proteolysis Targeting Chimeras

(PROTACs).

Core Properties and Safety Data
Azido-PEG1-methyl ester, with the chemical name methyl 3-(2-azidoethoxy)propanoate, is a

crosslinker featuring an azide group and a methyl ester.[1] The presence of the azide allows for

its use in highly specific and efficient click chemistry reactions, while the short polyethylene

glycol (PEG) spacer enhances its solubility in aqueous media.[2][3]

Physicochemical Properties
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Property Value Reference(s)

CAS Number 1835759-80-2 [2]

Molecular Formula C6H11N3O3 [2]

Molecular Weight 173.17 g/mol [4]

Appearance
Not explicitly stated, likely a

liquid or solid
N/A

Purity ≥98% [2]

Solubility Soluble in aqueous media [2][3]

Storage -20°C [2]

Safety Data Summary

A specific Safety Data Sheet (SDS) for Azido-PEG1-methyl ester is not readily available in the

public domain. However, based on the SDS for a structurally related compound, Azido-PEG3-

NHS ester, and general knowledge of azide-containing compounds, the following safety

precautions should be observed. It is imperative to handle this compound in a well-ventilated

area and to wear appropriate personal protective equipment (PPE), including gloves, eye

protection, and a lab coat.
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Hazard Precautionary Statement Reference(s)

General Handling

Wash hands thoroughly after

handling. Use only outdoors or

in a well-ventilated area.

[5]

Eye Contact

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[5]

Skin Contact

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water.

[5]

Ingestion

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor.

[5]

Storage Store locked up. [5]

Incompatible Materials Strong oxidizing agents. [5]

Stability
Stable under recommended

storage conditions.
[5]

Note: The toxicological properties of Azido-PEG1-methyl ester have not been thoroughly

investigated. Researchers should treat this compound with caution and refer to institutional

safety protocols for handling potentially hazardous materials.

Experimental Protocols and Applications
Azido-PEG1-methyl ester is a versatile reagent primarily utilized in two key areas of

biomedical research: "Click Chemistry" for bioconjugation and as a flexible linker in the

synthesis of PROTACs.

Click Chemistry
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The azide group of Azido-PEG1-methyl ester enables its participation in copper(I)-catalyzed

azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[6] This reaction forms

a stable triazole linkage with an alkyne-containing molecule.[6]

General Protocol for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is a general guideline and may require optimization for specific applications.

Materials:

Azido-PEG1-methyl ester

Alkyne-modified molecule of interest

Copper(II) sulfate (CuSO4)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris-(benzyltriazolylmethyl)amine

(TBTA) as a ligand

Appropriate solvent (e.g., water, DMSO/t-butanol)

Procedure:

Preparation of Stock Solutions:

Prepare a 10 mM stock solution of Azido-PEG1-methyl ester in a suitable solvent (e.g.,

DMSO or water).

Prepare a stock solution of the alkyne-modified molecule at a desired concentration.

Prepare a 100 mM stock solution of CuSO4 in water.

Prepare a fresh 1 M stock solution of sodium ascorbate in water.

Prepare a 50 mM stock solution of the copper-chelating ligand (THPTA or TBTA) in water

or DMSO/t-butanol.
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Reaction Setup:

In a microcentrifuge tube, combine the alkyne-modified molecule and a molar excess of

the Azido-PEG1-methyl ester solution.

Add the copper ligand to the reaction mixture.

Add the CuSO4 solution to the mixture.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

Incubation:

Incubate the reaction at room temperature for 1-4 hours. The reaction progress can be

monitored by an appropriate analytical method (e.g., LC-MS or HPLC).

Purification:

Purify the resulting conjugate using a suitable method, such as size-exclusion

chromatography or dialysis, to remove unreacted reagents and byproducts.

Workflow for Click Chemistry Labeling
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A general workflow for a click chemistry reaction.

PROTAC Synthesis
PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of the target protein.[7][8] The

linker connecting the target-binding ligand and the E3 ligase ligand is a critical component of a

PROTAC, influencing its solubility, cell permeability, and the stability of the ternary complex.[9]

Azido-PEG1-methyl ester can be incorporated as a flexible and hydrophilic linker in PROTAC

synthesis. The azide group can be used to conjugate the linker to one of the ligands via click

chemistry, while the methyl ester can be hydrolyzed to a carboxylic acid for subsequent amide

bond formation with the other ligand.

General Workflow for PROTAC Synthesis using Azido-PEG1-methyl ester
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PROTAC Synthesis
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PROTAC synthesis workflow utilizing Azido-PEG1-methyl ester.

Signaling Pathways and Logical Relationships
The primary role of Azido-PEG1-methyl ester in a biological context is as a component of a

larger molecule, such as a PROTAC. The PROTAC itself does not directly participate in a

signaling pathway in the traditional sense but rather co-opts the cell's own protein degradation

machinery.

PROTAC-Mediated Protein Degradation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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